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Compound of Interest

Compound Name: Aprotinin

Cat. No.: B3434871 Get Quote

Essential Safety and Handling Guide for Aprotinin
This guide provides comprehensive, procedural information for the safe handling and disposal

of Aprotinin in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure a safe operational environment and minimize exposure

risks.

Aprotinin, a bovine pancreatic trypsin inhibitor, is a polypeptide used in both research and

clinical applications. While some safety data sheets (SDS) do not classify Aprotinin as a

hazardous substance, others indicate it may cause allergic skin reactions and, if inhaled, may

lead to allergy or asthma symptoms.[1] Therefore, adopting a cautious approach with

appropriate personal protective equipment (PPE) is essential.

Hazard Identification and Quantitative Data
The hazard classification for Aprotinin can vary between suppliers. It is crucial to consult the

specific SDS for the product in use. Some sources classify it as a respiratory and skin

sensitizer.[1]

Physical and Chemical Properties
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Property Value Source

Appearance
White to off-white crystalline

powder or solid
[2][3]

Molecular Formula C₂₈₄H₄₃₂N₈₄O₇₉S₇ [2][3]

Molecular Weight ~6511.44 g/mol [2][3]

pH
5.0 - 7.5 (in a 10 g/L water

solution)
[4]

Solubility
Soluble in water (10 mg/ml)

and aqueous buffers

Storage Temperature
Recommended: 2 - 8°C

(Refrigerated)
[2][5]

Toxicological Data

Metric Value Source

Acute Oral Toxicity (LD50)

Based on ATE data,

classification criteria are not

met. ATE > 2000 mg/kg.

[6]

Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled. May

cause an allergic skin reaction.

[1]

Occupational Exposure Limits

No occupational exposure limit

values have been established

by region-specific regulatory

bodies.

[2][6]

Personal Protective Equipment (PPE) Protocol
Consistent and correct use of PPE is the primary defense against exposure to Aprotinin. The

following equipment is mandatory when handling Aprotinin powder or solutions.
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Required PPE
Hand Protection: Wear appropriate protective gloves (e.g., nitrile gloves). Inspect gloves for

tears or punctures before and during use.[5][7]

Eye Protection: Use chemical safety goggles or glasses with side shields that comply with

OSHA 29 CFR 1910.133 or European Standard EN166.[2][5][6] A face shield may be

required for splash-prone procedures.[2]

Skin and Body Protection: A lab coat or a protective suit is required to prevent skin contact.

[2][5] Ensure it has a solid front, long sleeves, and tight-fitting cuffs.[8]

Respiratory Protection: When handling the powdered form or if aerosols may be generated,

use a NIOSH/MSHA-approved respirator or a particulate filter device (EN 143, P1) to prevent

inhalation.[2][4][5] All respiratory protection programs must meet OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements or European Standard EN 149.[5]

PPE Donning and Doffing Workflow
Properly putting on and taking off PPE is critical to prevent cross-contamination. Follow the

sequence illustrated below.

Donning (Putting On) PPE

Doffing (Taking Off) PPE

1. Lab Coat / Gown 2. Respirator
(if required) 3. Goggles / Face Shield 4. Gloves

1. Gloves 2. Goggles / Face Shield 3. Lab Coat / Gown 4. Respirator

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing PPE.
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Operational Plan: Handling Aprotinin
Adherence to a strict operational plan ensures minimal risk during the handling of Aprotinin.

Engineering Controls
Work in a well-ventilated area. Use a chemical fume hood, especially when handling the

powdered form, to keep airborne concentrations low.[2][5]

Ensure the laboratory is equipped with an eyewash station and a safety shower.[2][5]

Step-by-Step Handling Procedure
Preparation: Designate a specific area for handling Aprotinin. Ensure all required PPE and

spill cleanup materials are readily available.

Weighing (Powder): Conduct all weighing of Aprotinin powder within a chemical fume hood

or a ventilated balance enclosure to avoid generating dust.[2]

Reconstitution: When preparing solutions, add the diluent slowly to the powder to minimize

aerosol formation. Aprotinin is soluble in water and aqueous buffers.

General Handling:

Avoid all contact with eyes, skin, and clothing.[5][6]

Do not eat, drink, or smoke in the handling area.[8]

Wash hands thoroughly after handling, even if gloves were worn.[5]

Keep containers tightly closed when not in use.[5][6]

Emergency and Disposal Plans
A clear plan for emergencies and waste disposal is mandatory for any laboratory working with

Aprotinin.

Emergency Procedures for Exposure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3434871?utm_src=pdf-body
https://www.benchchem.com/product/b3434871?utm_src=pdf-body
https://agscientific.com/system/product_documents/A-1420%2C%20Aprotinin%20Bovine%20Lung%2C%20SDS%202022_r01_1.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06692.pdf?1265922748
https://agscientific.com/system/product_documents/A-1420%2C%20Aprotinin%20Bovine%20Lung%2C%20SDS%202022_r01_1.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06692.pdf?1265922748
https://www.benchchem.com/product/b3434871?utm_src=pdf-body
https://www.benchchem.com/product/b3434871?utm_src=pdf-body
https://agscientific.com/system/product_documents/A-1420%2C%20Aprotinin%20Bovine%20Lung%2C%20SDS%202022_r01_1.pdf
https://www.benchchem.com/product/b3434871?utm_src=pdf-body
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06692.pdf?1265922748
https://www.fishersci.com/store/msds?partNumber=BP250310&productDescription=APROTININ+10ML&vendorId=VN00033897&countryCode=US&language=en
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06692.pdf?1265922748
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06692.pdf?1265922748
https://www.fishersci.com/store/msds?partNumber=BP250310&productDescription=APROTININ+10ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b3434871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate action is required in case of accidental exposure.

Aprotinin Exposure Response Plan

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention if symptoms occur.

Wash immediately with soap and water for 15+ minutes.
Remove contaminated clothing.

Seek medical attention if irritation persists.

Rinse cautiously with water for 15+ minutes.
Remove contact lenses if present.

Seek medical attention.

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Immediate actions for different Aprotinin exposure routes.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[2][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing.[2][6]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[4][5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2][4]

Accidental Release (Spill) Measures
Evacuate non-essential personnel from the area.
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Ensure adequate ventilation.

Wearing full PPE, sweep or vacuum up the spilled solid material. Avoid generating dust.[5][6]

Place the collected material into a suitable, labeled container for disposal.[5][6]

Decontaminate the spill site. Some sources suggest using a 10% caustic solution.[2]

Disposal Plan
All waste materials must be considered potentially contaminated and handled accordingly.

Aprotinin Waste Disposal Workflow

Generate Aprotinin Waste
(Unused product, contaminated PPE, labware)

Collect in designated,
sealed, and labeled

hazardous waste containers

Store temporarily in a
secure, designated area

Dispose via a licensed
waste disposal company

Ensure compliance with all
local, state, and federal regulations
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Caption: Step-by-step process for Aprotinin waste management.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[7] Do not empty into drains.[2][6]

Contaminated Materials: Used gloves, lab coats, and other disposable materials should be

placed in a sealed container and disposed of as hazardous waste.

Packaging: Contaminated packaging should be disposed of in the same manner as the

unused product.[7]

Regulations: All disposal must be in accordance with federal, state, and local environmental

regulations.[2]

Experimental Protocols
The safety data sheets and publicly available documentation reviewed do not contain specific

experimental protocols for safety evaluations of Aprotinin. Such experiments, like determining

the efficacy of specific glove materials against Aprotinin permeation, would typically be

conducted by the PPE manufacturer or specialized testing laboratories following standardized

methods (e.g., ASTM or ISO standards).

For end-users in a research setting, an operational qualification protocol can be implemented

to ensure safe handling procedures are effective.

Generalized Protocol: Operator Competency Assessment for Aprotinin Handling

Objective: To verify that laboratory personnel can correctly don, use, and doff the required

PPE and can demonstrate safe handling and emergency procedures for Aprotinin.

Methodology:

Training: The operator must first complete documented training on this safety guide and

the substance-specific SDS.
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Demonstration: An experienced supervisor observes the operator perform a mock

handling procedure using a benign placebo powder.

Donning/Doffing: The operator must demonstrate the correct sequence for donning and

doffing PPE as outlined in the workflow diagram.

Spill Cleanup: The operator must correctly describe and demonstrate the procedure for

cleaning a simulated spill.

Emergency Response: The operator must verbally articulate the correct first aid measures

for skin, eye, and inhalation exposure.

Acceptance Criteria: The operator must perform all steps without error or deviation from the

established protocol. Any deviation requires immediate correction and re-demonstration.

Documentation: Successful completion of the assessment is documented and signed by

both the operator and the supervisor. Re-assessment should occur annually or whenever

procedures are updated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Aprotinin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3434871#personal-protective-equipment-for-
handling-aprotinin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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